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Compound of Interest

Compound Name: Sevabertinib

Cat. No.: B15611537

Sevabertinib Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the stability and handling of sevabertinib, particularly
concerning its use in DMSO solutions at room temperature.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage condition for sevabertinib stock solutions in DMSO?

Al: For optimal stability, it is strongly recommended to store sevabertinib stock solutions in
DMSO at low temperatures. Commercial suppliers suggest storing aliquots at -20°C for short-
term storage (up to one month) and at -80°C for long-term storage (6 months to a year).[1][2]
Storing at room temperature is not advised due to the potential for degradation over time.

Q2: Are there known stability issues with sevabertinib in DMSO at room temperature?

A2: While specific quantitative studies on the degradation of sevabertinib in DMSO at room
temperature are not publicly available, general studies on compound storage in DMSO show a
decline in compound integrity over time at ambient temperatures. It is a common practice in
pharmaceutical research to minimize the time kinase inhibitors are kept in solution at room
temperature to prevent degradation.[3] For sevabertinib, suppliers explicitly recommend cold
storage for solutions.[1][2]
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Q3: How should | prepare a sevabertinib stock solution in DMSO?

A3: To prepare a stock solution, dissolve sevabertinib powder in high-purity, anhydrous
DMSO.[2] It is crucial to use fresh DMSO, as moisture can be absorbed by DMSO and reduce
the solubility of the compound.[2] Gentle warming (to 37°C or up to 60°C as one supplier
suggests for higher concentrations) and sonication can be used to aid dissolution.[1][4] Once
the powder is fully dissolved, it is best practice to aliquot the solution into single-use vials to
avoid repeated freeze-thaw cycles.[4][5]

Q4: My sevabertinib solution in DMSO appears to have precipitated. What should | do?

A4: Precipitation can occur for several reasons, including the use of DMSO that has absorbed
moisture, exceeding the solubility limit, or improper storage.[2][3] First, ensure you are using
fresh, anhydrous DMSO.[2] You can try to redissolve the compound by gentle warming and
sonication.[4] If precipitation occurs upon dilution into an aqueous buffer for an experiment, this
is a common issue due to the lower solubility of the compound in aqueous media.[4] In such
cases, reducing the final DMSO concentration in the assay (ideally <0.5%) and preparing
intermediate dilutions in DMSO before adding to the aqueous buffer can help.[4]

Troubleshooting Guide

Issue 1: Inconsistent or lower-than-expected activity in cell-based assays.

e Question: | am observing variable results or a loss of potency with my sevabertinib solution.
Could this be a stability issue?

e Answer: Yes, inconsistent results are a potential indicator of compound degradation. If the
DMSO stock solution has been stored at room temperature or subjected to multiple freeze-
thaw cycles, the concentration of active sevabertinib may have decreased. It is
recommended to use a freshly prepared stock solution or an aliquot that has been stored
properly at -80°C.[1][2] To confirm, you can perform a quality control check, such as HPLC-
MS, to assess the purity of your solution.

Issue 2: Sevabertinib precipitates out of solution during my experiment.

e Question: When | dilute my sevabertinib DMSO stock into my aqueous cell culture medium,
a precipitate forms. How can | prevent this?
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e Answer: This is a common solubility issue when transferring a compound from a high-
solubility organic solvent to an aqueous environment.[4] To mitigate this, ensure the final
concentration of DMSO in your working solution is as low as possible (typically below 0.5%).
[6] Instead of a single large dilution, perform serial dilutions in DMSO first to a concentration
closer to your final working concentration before the final dilution into the aqueous buffer.

Data Presentation

Table 1: Recommended Storage Conditions for Sevabertinib Solutions

Storage Recommended

Form Solvent . Source
Temperature Duration

Powder - -20°C 3 years [1]

Stock Solution DMSO -20°C 1 month [1][2]

i 6 months - 1
Stock Solution DMSO -80°C [1]2]
year

Experimental Protocols

Protocol: Preparation of Sevabertinib Stock Solution in DMSO

» Preparation: Allow the sevabertinib powder vial to equilibrate to room temperature before
opening to prevent moisture condensation.

» Weighing: Accurately weigh the desired amount of sevabertinib powder in a sterile
microcentrifuge tube.

» Dissolution: Add the calculated volume of fresh, anhydrous DMSO to achieve the desired
stock concentration (e.g., 10 mM or 50 mg/mL).[1]

» Mixing: Vortex the solution thoroughly. If necessary, use a sonicator or gentle warming (e.g.,
in a 37°C water bath) to ensure the compound is completely dissolved.[1][4]

 Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use, sterile
vials. This minimizes the number of freeze-thaw cycles for the bulk of the stock.
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o Storage: Store the aliquots at -80°C for long-term use or at -20°C for short-term use.[1][2]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sevabertinib stability issues in DMSO at room
temperature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611537#sevabertinib-stability-issues-in-dmso-at-
room-temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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